N-[2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-ylamino)ethyl]thiophene-2-carboxamide

• IUPAC Name: N-[2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-ylamino)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H18N2O2S/c20-16(11-18-17(21)15-9-4-10-22-15)19-14-8-3-6-12-5-1-2-7-13(12)14/h1-2,4-5,7,9-10,14H,3,6,8,11H2,(H,18,21)(H,19,20)
• InChI Key: CTZQHGOPFNBOAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)NC(=O)CNC(=O)C3=CC=CS3
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

N-[2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-ylamino)ethyl]thiophene-2-carboxamide is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound has shown promising results in various scientific studies, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are discussed in detail below.

Mechanism of Action

The mechanism of action of N-[2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-ylamino)ethyl]thiophene-2-carboxamide is not fully understood. However, it has been suggested that this compound may exert its anti-inflammatory and anti-tumor effects by inhibiting the activity of certain enzymes and signaling pathways. It has also been suggested that this compound may exert its neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
N-[2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-ylamino)ethyl]thiophene-2-carboxamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and signaling pathways, reduce oxidative stress and inflammation, and promote cell death in cancer cells. This compound has also been shown to improve cognitive function in animal models of neurodegenerative disease.

Advantages and Limitations for Lab Experiments

N-[2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-ylamino)ethyl]thiophene-2-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential applications in the field of medicine. However, this compound also has some limitations for lab experiments. It is not very water-soluble, which can make it difficult to administer in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret the results of certain experiments.

Future Directions

There are several future directions for research on N-[2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-ylamino)ethyl]thiophene-2-carboxamide. One potential direction is to further investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is to investigate its potential use in the treatment of viral infections. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicine.

Synthesis Methods

The synthesis of N-[2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-ylamino)ethyl]thiophene-2-carboxamide involves the reaction of 2-bromoethylamine hydrobromide with 1,2,3,4-tetrahydronaphthalen-1-amine to form 2-(1,2,3,4-tetrahydronaphthalen-1-ylamino)ethylamine. This compound is then reacted with thiophene-2-carboxylic acid in the presence of a coupling agent to form the final product.

Scientific Research Applications

N-[2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-ylamino)ethyl]thiophene-2-carboxamide has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.